Cas no 33371-73-2 (Pentanedioic acid,1,5-bis[2-[(phenylamino)thioxomethyl]hydrazide])
33371-73-2 structure
Product Name:Pentanedioic acid,1,5-bis[2-[(phenylamino)thioxomethyl]hydrazide]
CAS No:33371-73-2
MF:C19H22N6O2S2
MW:430.546980381012
CID:319572
PubChem ID:4217687
Update Time:2025-04-19
Pentanedioic acid,1,5-bis[2-[(phenylamino)thioxomethyl]hydrazide] Chemical and Physical Properties
Names and Identifiers
-
- Pentanedioic acid,1,5-bis[2-[(phenylamino)thioxomethyl]hydrazide]
- 1-[[5-oxo-5-[2-(phenylcarbamothioyl)hydrazinyl]pentanoyl]amino]-3-phenylthiourea
- AC1N6MAZ
- NSC106439
- NSC-106439
- 33371-73-2
- DTXSID30400938
-
- Inchi: 1S/C19H22N6O2S2/c26-16(22-24-18(28)20-14-8-3-1-4-9-14)12-7-13-17(27)23-25-19(29)21-15-10-5-2-6-11-15/h1-6,8-11H,7,12-13H2,(H,22,26)(H,23,27)(H2,20,24,28)(H2,21,25,29)
- InChI Key: JDOAXLTZCWYZLO-UHFFFAOYSA-N
- SMILES: S=C(NC1C=CC=CC=1)NNC(CCCC(NNC(NC1C=CC=CC=1)=S)=O)=O
Computed Properties
- Exact Mass: 430.12486
- Monoisotopic Mass: 430.12456631g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 515
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 171Ų
Experimental Properties
- PSA: 106.32
- LogP: 3.90190
Pentanedioic acid,1,5-bis[2-[(phenylamino)thioxomethyl]hydrazide] Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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